Cas no 916421-79-9 (4-(Fmoc-amino)-1-(4-F-benzyl)-4-carboxypiperidine)

• Product Name: 4-(Fmoc-amino)-1-(4-F-benzyl)-4-carboxypiperidine
• CAS No: 916421-79-9
• MF: C₂₈H₂₇FN₂O₄
• MW: 474.523391008377
• MDL: MFCD08751569
• CID: 5232927
• Update Time: 2025-05-28

4-(Fmoc-amino)-1-(4-F-benzyl)-4-carboxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(Fmoc-amino)-1-(4-F-benzyl)-4-carboxypiperidine
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-[(4-fluorophenyl)methyl]piperidine-4-carboxylic acid

• MDL： MFCD08751569
• Inchi： 1S/C28H27FN2O4/c29-20-11-9-19(10-12-20)17-31-15-13-28(14-16-31,26(32)33)30-27(34)35-18-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-12,25H,13-18H2,(H,30,34)(H,32,33)
• InChI Key： DFJGVIYUUMOQPM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCC(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)(C(O)=O)CC1

Additional information on 4-(Fmoc-amino)-1-(4-F-benzyl)-4-carboxypiperidine

Recent Advances in the Application of 4-(Fmoc-amino)-1-(4-F-benzyl)-4-carboxypiperidine (CAS: 916421-79-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(Fmoc-amino)-1-(4-F-benzyl)-4-carboxypiperidine (CAS: 916421-79-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a versatile building block in peptide synthesis and drug discovery. The presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the 4-fluorobenzyl moiety enhances its utility in solid-phase peptide synthesis (SPPS), enabling the efficient production of complex peptide derivatives with potential therapeutic applications.

Recent studies have explored the role of 4-(Fmoc-amino)-1-(4-F-benzyl)-4-carboxypiperidine in the development of novel peptide-based therapeutics. For instance, researchers have utilized this compound to synthesize constrained peptidomimetics, which exhibit improved metabolic stability and binding affinity compared to their linear counterparts. The incorporation of the piperidine scaffold further contributes to the conformational rigidity of these peptides, making them promising candidates for targeting protein-protein interactions (PPIs) involved in various diseases, including cancer and neurodegenerative disorders.

In addition to its applications in peptide synthesis, 4-(Fmoc-amino)-1-(4-F-benzyl)-4-carboxypiperidine has been employed in the design of small-molecule inhibitors. A recent study demonstrated its use as a key intermediate in the synthesis of inhibitors targeting the proteasome, a multicatalytic protease complex implicated in the regulation of cellular protein homeostasis. The fluorobenzyl group was found to enhance the binding affinity of these inhibitors to the proteasome's active sites, thereby improving their pharmacological profiles. These findings highlight the compound's potential in the development of next-generation proteasome inhibitors for the treatment of multiple myeloma and other malignancies.

Furthermore, advancements in synthetic methodologies have facilitated the scalable production of 4-(Fmoc-amino)-1-(4-F-benzyl)-4-carboxypiperidine, addressing previous challenges related to yield and purity. Recent reports describe optimized protocols for its synthesis, involving efficient coupling reactions and purification techniques that ensure high enantiomeric purity. These improvements are critical for meeting the growing demand for this compound in both academic and industrial settings, where it is increasingly used in high-throughput screening campaigns and combinatorial chemistry.

Looking ahead, the continued exploration of 4-(Fmoc-amino)-1-(4-F-benzyl)-4-carboxypiperidine is expected to yield new insights into its applications in drug discovery and chemical biology. Ongoing research aims to expand its utility in the development of targeted therapies, particularly in the context of undruggable targets. By leveraging its unique chemical properties, researchers are poised to unlock novel therapeutic avenues, further solidifying its importance in the pharmaceutical sciences.